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Compound of Interest

Compound Name: 2-Propylaniline

Cat. No.: B158001 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety and efficiency

in the laboratory is paramount. This guide provides comprehensive, step-by-step instructions

for the safe handling and disposal of 2-Propylaniline, a chemical that requires careful

management due to its potential hazards.

2-Propylaniline is classified as a substance that can cause skin and serious eye irritation, and

may also lead to respiratory irritation.[1][2][3] It is harmful if swallowed, inhaled, or in contact

with skin.[2][4] Adherence to proper safety protocols is therefore essential to minimize risk and

ensure a safe laboratory environment.

Chemical and Physical Properties of 2-Propylaniline
A clear understanding of the physical and chemical properties of 2-Propylaniline is

foundational for its safe handling.
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Property Value

Molecular Formula C9H13N

Molecular Weight 135.21 g/mol

Appearance Colorless to light yellow clear liquid[2]

Boiling Point 222-224 °C[5]

Flash Point 98 °C (208.4 °F) - closed cup[1]

Density 0.96 g/mL at 25 °C[5]

CAS Number 1821-39-2[1]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is the most critical line of defense

against exposure to 2-Propylaniline.
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Body Part Required PPE
Specifications and
Standards

Eyes/Face
Safety glasses with side-

shields or a face shield.

Must conform to EN166 (EU)

or be NIOSH (US) approved.

[1]

Skin
Chemical-resistant gloves and

protective clothing.

Gloves must be inspected prior

to use and satisfy the

specifications of Regulation

(EU) 2016/425 and the

standard EN 374.[1] Protective

clothing should cover the body,

including arms and legs.[6]

Respiratory Air-purifying respirator.

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is

recommended where risk

assessment shows it is

appropriate.[1] If a respirator is

the sole means of protection, a

full-face supplied air respirator

should be used.[1]

Operational Plan for Handling 2-Propylaniline
A systematic approach to handling 2-Propylaniline, from preparation to disposal, is crucial for

laboratory safety.

1. Preparation:

Ensure that a proper risk assessment has been conducted.

Work in a well-ventilated area, preferably under a chemical fume hood.

Verify that an eyewash station and safety shower are readily accessible.[7][8]
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Inspect all PPE for integrity before use.[1]

Have spill containment materials, such as inert absorbent material (sand, silica gel), readily

available.[1][9]

2. Handling:

Avoid contact with skin and eyes.[1]

Do not inhale vapors or mist.[1]

Wash hands thoroughly after handling the substance.[1]

Keep the container tightly closed when not in use.[1]

Store in a cool, dry, and well-ventilated place.[1]

3. Disposal:

Dispose of 2-Propylaniline and its containers as hazardous waste.[1]

Do not allow the product to enter drains.[1]

Surplus and non-recyclable solutions should be handled by a licensed disposal company.[1]

Contaminated gloves and clothing should be disposed of in accordance with applicable laws

and good laboratory practices.[1]

Uncleaned containers should be treated as the product itself.[1]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for at least 15

minutes.[1][4] Remove contact lenses, if present

and easy to do.[1][4] Continue rinsing and

consult a physician.[1][4]

Skin Contact

Wash off with soap and plenty of water.[1][10]

Remove contaminated clothing and wash it

before reuse.[4] If skin irritation occurs, get

medical advice/attention.[4]

Inhalation

Move the person into fresh air.[1][10] If not

breathing, give artificial respiration.[1][10]

Consult a physician.[1]

Ingestion

Rinse mouth with water.[1] Never give anything

by mouth to an unconscious person.[1] Consult

a physician.[1]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 2-Propylaniline.
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Caption: Workflow for the safe handling of 2-Propylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b158001?utm_src=pdf-body-img
https://www.benchchem.com/product/b158001?utm_src=pdf-body
https://www.benchchem.com/product/b158001?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemicalbook.com [chemicalbook.com]

2. Page loading... [guidechem.com]

3. 2-N-Propylaniline - High purity | EN [georganics.sk]

4. tcichemicals.com [tcichemicals.com]

5. 2-Propylaniline | CAS#:1821-39-2 | Chemsrc [chemsrc.com]

6. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]

7. aksci.com [aksci.com]

8. nipissingu.ca [nipissingu.ca]

9. fishersci.com [fishersci.com]

10. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2-
Propylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158001#personal-protective-equipment-for-handling-
2-propylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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